Cas no 71721-81-8 (Dibenzo[b,e][1,4]dioxin-2-carbonitrile,3,7,8-trichloro-)
71721-81-8 structure
Product Name:Dibenzo[b,e][1,4]dioxin-2-carbonitrile,3,7,8-trichloro-
CAS No:71721-81-8
MF:C13H4Cl3NO2
MW:312.535360336304
CID:576078
PubChem ID:156212
Update Time:2025-04-19
Dibenzo[b,e][1,4]dioxin-2-carbonitrile,3,7,8-trichloro- Chemical and Physical Properties
Names and Identifiers
-
- Dibenzo[b,e][1,4]dioxin-2-carbonitrile,3,7,8-trichloro-
- Dibenzo(b,e)(1,4)dioxin-2-carbonitrile, 3,7,8-trichloro-
- 3,7,8-trichlorodibenzo-p-dioxin-2-carbonitrile
- DTXSID90221949
- 71721-81-8
-
- Inchi: 1S/C13H4Cl3NO2/c14-7-2-11-10(1-6(7)5-17)18-12-3-8(15)9(16)4-13(12)19-11/h1-4H
- InChI Key: JQCSKZOAFDFNJC-UHFFFAOYSA-N
- SMILES: ClC1C(=CC2=C(C=1)OC1C=C(C#N)C(=CC=1O2)Cl)Cl
Computed Properties
- Exact Mass: 310.93092
- Monoisotopic Mass: 310.930761g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 399
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 42.2Ų
Experimental Properties
- PSA: 42.25
Dibenzo[b,e][1,4]dioxin-2-carbonitrile,3,7,8-trichloro- Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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